Cas no 136765-34-9 (ecgonine methyl ester (d3))

Ecgonine methyl ester (d3) is a deuterated analog of ecgonine methyl ester, a key intermediate in the synthesis of tropane alkaloids. The incorporation of three deuterium atoms enhances its utility in analytical applications, particularly as an internal standard in mass spectrometry and LC-MS/MS for precise quantification of related compounds. Its isotopic labeling ensures minimal interference with non-deuterated analytes, improving accuracy in pharmacokinetic and metabolic studies. The compound’s stability and defined purity make it suitable for forensic, pharmaceutical, and biochemical research. Its use facilitates reliable trace-level detection and method validation in complex matrices, supporting high-quality analytical workflows.

ecgonine methyl ester (d3) structure

Product Name:ecgonine methyl ester (d3)

CAS No:136765-34-9

MF:C₁₀H₁₇NO₃

MW:202.26536822319

CID:901385

Update Time:2026-04-29

ecgonine methyl ester (d3) Chemical and Physical Properties

Names and Identifiers

- ecgonine methyl ester (d3)
- Ecgonine methyl ester-D3
- Ecgonine methyl ester-D3 solution
- ECGONINEMETHYLESTER-D3,10
- ECGONINEMETHYLESTER-D3,100
- MLINACETONITRILE

Experimental Properties

Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c
Color/Form: 100 μg/mL in acetonitrile

ecgonine methyl ester (d3) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H302 + H312 + H332-H319
Warning Statement： P210-P261-P280-P305+P351+P338-P370+P378-P403+P235
Hazardous Material transportation number：UN 1648 3 / PGII
WGK Germany：2
Hazard Category Code： 11-20/21/22-36
Safety Instruction： 16-36/37
Hazardous Material Identification：
Storage Condition：2-8°C

ecgonine methyl ester (d3) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	E-002-1ML	Ecgonine methyl ester-D	136765-34-9	100 μg/mL in acetonitrile, ampule of 1 mL, certified reference material, Cerilliant	1ML	410.45	2021-05-13

ecgonine methyl ester (d3) Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

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Additional information on ecgonine methyl ester (d3)

Comprehensive Guide to Ecgonine Methyl Ester (D3) (CAS No. 136765-34-9): Properties, Applications, and Market Insights

Ecgonine Methyl Ester (D3), with the CAS number 136765-34-9, is a deuterated analog of ecgonine methyl ester, a compound of significant interest in pharmaceutical research and analytical chemistry. This stable isotope-labeled variant is widely utilized in mass spectrometry, metabolic studies, and forensic analysis due to its unique isotopic properties. The compound's molecular structure incorporates three deuterium atoms, enhancing its utility as an internal standard in quantitative analyses.

The growing demand for deuterated compounds in research has positioned Ecgonine Methyl Ester (D3) as a valuable tool in drug development and toxicology. Researchers frequently search for "deuterated ecgonine methyl ester applications" or "CAS 136765-34-9 uses" to understand its role in modern analytical techniques. Its ability to improve accuracy in liquid chromatography-mass spectrometry (LC-MS) makes it indispensable in laboratories focusing on pharmacokinetics and metabolite identification.

From a chemical perspective, Ecgonine Methyl Ester (D3) exhibits distinct spectroscopic properties compared to its non-deuterated counterpart. The incorporation of deuterium shifts NMR and IR peaks, allowing for precise tracking in complex biological matrices. This characteristic is particularly relevant for researchers investigating "isotope effects in analytical chemistry" or "deuterium-labeled standards," which are trending topics in scientific forums.

The synthesis of Ecgonine Methyl Ester (D3) requires specialized expertise in isotopic chemistry. Current methodologies focus on efficient deuterium incorporation while maintaining high purity standards - a subject often queried as "synthesis of deuterated ecgonine derivatives." Pharmaceutical companies and research institutions increasingly seek this compound for developing more accurate diagnostic methods and studying drug metabolism pathways.

In the analytical chemistry landscape, Ecgonine Methyl Ester (D3) serves as a critical reference material for method validation. Laboratories performing forensic analyses or doping control tests frequently inquire about "certified reference materials for alkaloid analysis." The compound's stability and well-characterized properties make it ideal for establishing standardized protocols in regulatory testing environments.

Market trends indicate rising interest in isotopically labeled compounds across multiple scientific disciplines. The global analytical standards market, valued at over $1.3 billion, shows particular demand for high-purity substances like Ecgonine Methyl Ester (D3). Investors and researchers alike search for "growth trends in deuterated chemicals market" to identify emerging opportunities in this specialized sector.

Quality control represents another significant application area for CAS 136765-34-9. Pharmaceutical manufacturers utilize this compound to validate analytical methods for impurity profiling and stability testing. Recent publications highlight its utility in addressing common search queries such as "improving LC-MS sensitivity with isotopic standards" and "best practices for internal standard selection."

From a regulatory standpoint, Ecgonine Methyl Ester (D3) complies with international guidelines for research chemicals. Organizations frequently search for "certified reference materials for regulatory compliance" when establishing quality assurance protocols. The compound's well-documented characterization supports its use in GLP (Good Laboratory Practice) environments.

Future research directions for Ecgonine Methyl Ester (D3) may explore its potential in novel diagnostic applications. With increasing interest in personalized medicine, scientists are investigating "biomarker discovery using isotopic labeling" - an area where this compound could contribute significantly. The development of more sensitive analytical techniques continues to drive innovation in stable isotope applications.

For researchers sourcing CAS 136765-34-9, important considerations include purity specifications, isotopic enrichment levels, and proper storage conditions. These practical aspects frequently appear in search queries like "handling deuterated compounds in the laboratory" and "stability of labeled chemical standards." Proper documentation and certificates of analysis are essential for ensuring experimental reproducibility.

The scientific community continues to publish new findings involving Ecgonine Methyl Ester (D3), particularly in peer-reviewed journals focusing on analytical chemistry and pharmaceutical sciences. Recent citations address trending topics such as "advances in mass spectrometry imaging" and "high-throughput screening methodologies," demonstrating the compound's ongoing relevance in cutting-edge research.